Cas no 14090-64-3 (Cyanomethyl Thiocyanate)

Cyanomethyl Thiocyanate structure
Cyanomethyl Thiocyanate structure
Product Name:Cyanomethyl Thiocyanate
CAS No:14090-64-3
MF:C3H2N2S
MW:98.1263785362244
CID:1299016
PubChem ID:14928107
Update Time:2025-04-20

Cyanomethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

    • Cyanomethyl thiocyanate
    • LogP
    • 2-thiocyanatoacetonitrile
    • Acetonitril Thiocyanat
    • 14090-64-3
    • AKOS023090993
    • Cyanomethyl Thiocyanate
    • Inchi: 1S/C3H2N2S/c4-1-2-6-3-5/h2H2
    • InChI Key: IAJVOVQNNYSZID-UHFFFAOYSA-N
    • SMILES: S(C#N)CC#N

Computed Properties

  • Exact Mass: 97.99396
  • Monoisotopic Mass: 97.99386925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 47.58
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